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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B15598387

A procedural guide for the responsible management of dihydrolinalool waste, ensuring the
safety of laboratory personnel and environmental integrity.

For researchers and scientists, the proper disposal of chemical waste is a critical component of
laboratory safety and environmental stewardship. Dihydrolinalool, a combustible liquid
commonly used in fragrance and flavor applications, requires knowledgeable handling from
acquisition to disposal. This guide provides a direct, procedural framework for its safe
disposition in a professional laboratory environment.

Immediate Safety Protocols & Chemical Properties

Before handling dihydrolinalool, it is essential to be aware of its properties and associated
safety requirements. While some classifications designate it as a non-hazardous mixture, other
sources indicate it may cause mild skin and eye irritation.[1][2] Given its combustible nature, it
is crucial to handle it away from heat, sparks, and open flames.[2][3]

Always wear the appropriate Personal Protective Equipment (PPE) when handling
dihydrolinalool, including:

» Safety glasses or goggles
o Chemical-resistant nitrile gloves[4]

e Along-sleeved laboratory coat[4]
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Work should be conducted in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of vapors.[1]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of dihydrolinalool are
summarized in the table below.

Property Value

Chemical Formula C10H200

CAS Number 18479-51-1[2]

Appearance Colorless clear liquid[2]

Boiling Point 191-193 °C at 760 mm Hg

Flash Point 81.1 °C (178.0 °F) Closed Cup[2]
Classification Combustible Liquid[2]

Water Solubility Low; Insoluble[2]

Solubility Soluble in alcohol[2]

Step-by-Step Disposal Protocol

The disposal of dihydrolinalool must be treated as hazardous chemical waste in accordance
with all local, state, and federal regulations.[2][5]

Step 1: Waste Collection

o Container: Collect dihydrolinalool waste in a designated, chemically compatible container.
[6] Glass bottles or plastic containers are recommended; metal containers should be
avoided.[7] The container must have a secure, tightly fitting screw cap.[8]

o Labeling: Clearly label the waste container with "Hazardous Waste," "Dihydrolinalool," and
"Flammable/Combustible."” List all constituents and their approximate percentages.[7]
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e Segregation: Do not mix dihydrolinalool with incompatible waste streams. Specifically, keep
it separate from oxidizers, acids, and bases.[8]

Step 2: Temporary Storage

o Location: Store the sealed waste container in a designated satellite accumulation area, such
as a ventilated cabinet designed for flammable liquids.[8]

» Conditions: The storage area must be cool, away from sources of ignition, and equipped with
secondary containment to manage potential leaks.[5] Containers should be kept closed at all
times except when waste is being added.[7]

Step 3: Professional Disposal

o Contact EHS: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.[1][9] These services
are equipped to handle transportation and disposal in compliance with regulatory standards.

[9]
Step 4: Prohibited Actions

e No Drain Disposal: NEVER pour dihydrolinalool down the sink or into any drains.[2] Its low
water solubility and potential environmental hazards prohibit aqueous disposal.

» No Trash Disposal: Do not dispose of liquid dihydrolinalool or its containers in the regular
solid waste trash.[4]

Emergency Procedures: Spill Management
In the event of a dihydrolinalool spill, follow these steps immediately:

o Eliminate Ignition Sources: Immediately remove any heat sources, sparks, or open flames
from the area.[2]

o Ensure Ventilation: Maximize ventilation in the spill area, preferably within a fume hood.[1]

o Contain the Spill: Use an inert absorbent material such as sand, dry clay, or vermiculite to
dike and absorb the spilled liquid.[2] Do not use combustible materials like paper towels for

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.tcichemicals.com/BE/en/sds/D1592_EU_6N.pdf
https://emsllcusa.com/waste-disposal-in-laboratory/
https://emsllcusa.com/waste-disposal-in-laboratory/
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://perfumersupplyhouse.com/wp-content/uploads/2024/05/DihydrolinaloolSDS.pdf
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://hseo.hkust.edu.hk/sites/default/files/Standard%20Operating%20Procedure%20C003%20-%20Use%2C%20Storage%20and%20Disposal%20of%20Flammable%20Liquids.docx
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://perfumersupplyhouse.com/wp-content/uploads/2024/05/DihydrolinaloolSDS.pdf
https://www.tcichemicals.com/BE/en/sds/D1592_EU_6N.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2024/05/DihydrolinaloolSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

large spills.

o Collect Waste: Carefully scoop the absorbed material into a sealable, labeled container for
hazardous waste disposal.[2]

o Decontaminate: Clean the spill area thoroughly with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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